Cas no 1803769-10-9 (Ethyl 5-cyano-2-formyl-4-nitrobenzoate)
Ethyl 5-cyano-2-formyl-4-nitrobenzoate is a versatile organic compound featuring a multifunctional benzoate structure. Its key functional groups—cyano, formyl, and nitro—make it a valuable intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds and pharmaceutical precursors. The presence of both electron-withdrawing (nitro, cyano) and formyl groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. This compound is often utilized in the synthesis of complex molecules due to its ability to undergo selective transformations. Its ester group further improves solubility in organic solvents, facilitating purification and downstream applications. Suitable for research and industrial use, it offers a balance of stability and reactivity.
1803769-10-9 structure
Product Name:Ethyl 5-cyano-2-formyl-4-nitrobenzoate
CAS No:1803769-10-9
MF:C11H8N2O5
MW:248.19162273407
CID:4795131
Update Time:2025-05-27
Ethyl 5-cyano-2-formyl-4-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-cyano-2-formyl-4-nitrobenzoate
-
- Inchi： 1S/C11H8N2O5/c1-2-18-11(15)9-3-7(5-12)10(13(16)17)4-8(9)6-14/h3-4,6H,2H2,1H3
- InChI Key： OTNDNHNKKIMWAO-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C#N)C(=CC=1C=O)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 394
- XLogP3: 1.2
- Topological Polar Surface Area: 113
Ethyl 5-cyano-2-formyl-4-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007278-250mg |
Ethyl 5-cyano-2-formyl-4-nitrobenzoate |
1803769-10-9 | 97% | 250mg |
494.40 USD | 2021-05-31 | |
| Alichem | A015007278-500mg |
Ethyl 5-cyano-2-formyl-4-nitrobenzoate |
1803769-10-9 | 97% | 500mg |
847.60 USD | 2021-05-31 | |
| Alichem | A015007278-1g |
Ethyl 5-cyano-2-formyl-4-nitrobenzoate |
1803769-10-9 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
Ethyl 5-cyano-2-formyl-4-nitrobenzoate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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